Cas no 956411-89-5 (2-{(4-methyl-2,5-dioxoimidazolidin-4-yl)methylsulfanyl}benzoic acid)

• Product Name: 2-{(4-methyl-2,5-dioxoimidazolidin-4-yl)methylsulfanyl}benzoic acid
• CAS No: 956411-89-5
• MF: C₁₂H₁₂N₂O₄S
• MW: 280.299681663513
• CID: 3107574
• PubChem ID: 4868395
• Update Time: 2025-06-30

2-{(4-methyl-2,5-dioxoimidazolidin-4-yl)methylsulfanyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(4-methyl-2,5-dioxoimidazolidin-4-yl)methyl]thio}benzoic acid
• 2-{(4-methyl-2,5-dioxoimidazolidin-4-yl)methylsulfanyl}benzoic acid
• AKOS000117613
• 2-[(4-methyl-2,5-dioxoimidazolidin-4-yl)methylsulfanyl]benzoic acid
• 2-{[(4-methyl-2,5-dioxoimidazolidin-4-yl)methyl]sulfanyl}benzoic acid
• G27297
• 2-{[(4-methyl-2,5-dioxoimidazolidin-4-yl)methyl]sulfanyl}benzoicacid
• DTXSID101169276
• 2-(((4-METHYL-2,5-DIOXOIMIDAZOLIDIN-4-YL)METHYL)THIO)BENZOIC ACID
• HMS1732L15
• CS-0222523
• Z57035562
• 2-[[(4-Methyl-2,5-dioxo-4-imidazolidinyl)methyl]thio]benzoic acid
• 956411-89-5
• EN300-11148

• Inchi： 1S/C12H12N2O4S/c1-12(10(17)13-11(18)14-12)6-19-8-5-3-2-4-7(8)9(15)16/h2-5H,6H2,1H3,(H,15,16)(H2,13,14,17,18)
• InChI Key： PNBKVPJQBCUEBV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)CC1(C)C(NC(N1)=O)=O

Computed Properties

• Exact Mass: 280.05177804g/mol
• Monoisotopic Mass: 280.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 121Ų

Additional information on 2-{(4-methyl-2,5-dioxoimidazolidin-4-yl)methylsulfanyl}benzoic acid

2-{(4-Methyl-2,5-Dioxoimidazolidin-4-yl)Methylsulfanyl}Benzoic Acid: A Comprehensive Overview

The compound with CAS No. 956411-89-5, known as 2-{(4-methyl-2,5-dioxoimidazolidin-4-yl)methylsulfanyl}benzoic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique imidazolidinone core, which is a five-membered ring containing two oxygen atoms and a methyl group. The benzoic acid moiety attached to this core further enhances its chemical versatility and potential applications in drug design.

Recent studies have highlighted the importance of imidazolidinone derivatives in medicinal chemistry due to their ability to act as scaffolds for various bioactive molecules. The methylsulfanyl group in this compound adds another layer of complexity, potentially influencing its pharmacokinetic properties such as solubility and bioavailability. Researchers have explored the synthesis of similar compounds using various methodologies, including microwave-assisted synthesis and catalytic processes, to optimize yield and purity.

The benzoic acid component of this molecule is particularly interesting as it can serve as a versatile functional group in organic synthesis. It can undergo a variety of reactions, including esterification and amidation, to generate derivatives with diverse biological activities. For instance, derivatives of this compound have been investigated for their potential anti-inflammatory and antioxidant properties, making them promising candidates for drug development.

One of the most recent advancements in the study of this compound involves its application in peptide synthesis. The imidazolidinone ring has been utilized as a protecting group for amino acids, enabling precise control over the reactivity during peptide bond formation. This approach has been validated through several experiments, demonstrating its effectiveness in improving the efficiency of peptide synthesis.

In addition to its synthetic applications, this compound has also been studied for its potential role in enzyme inhibition. Researchers have found that certain derivatives exhibit inhibitory activity against key enzymes involved in metabolic pathways, suggesting their potential use in treating metabolic disorders. These findings underscore the importance of further research into the biological activities of this compound.

The synthesis of 2-{(4-methyl-2,5-dioxoimidazolidin-4-yl)methylsulfanyl}benzoic acid typically involves a multi-step process that begins with the preparation of the imidazolidinone core. This is followed by the introduction of the methylsulfanyl group through nucleophilic substitution or coupling reactions. The final step involves attaching the benzoic acid moiety, which requires careful optimization to ensure high yields and purity.

From an environmental perspective, the degradation pathways of this compound have also been studied to assess its potential impact on ecosystems. Research indicates that under certain conditions, such as exposure to sunlight or microbial activity, this compound can undergo biodegradation into less complex molecules. These findings are crucial for understanding its environmental fate and ensuring sustainable practices in its production and use.

In conclusion, 2-{(4-methyl-2,5-dioxoimidazolidin-4-yl)methylsulfanyl}benzoic acid represents a valuable addition to the arsenal of organic compounds used in modern chemistry and pharmacology. Its unique structure and versatile functional groups make it a prime candidate for further exploration in drug discovery and material science. As research continues to uncover new applications and insights into this compound's properties, it is likely to play an increasingly important role in advancing these fields.